Cas no 1232407-69-0 (1-(6-Bromo-2,3-difluorophenyl)ethanol)

1-(6-Bromo-2,3-difluorophenyl)ethanol is a fluorinated aromatic alcohol with a bromine substituent, serving as a versatile intermediate in organic synthesis. Its distinct structure, featuring both bromine and fluorine functional groups, enhances reactivity in cross-coupling reactions, making it valuable for constructing complex molecules in pharmaceutical and agrochemical applications. The presence of fluorine improves metabolic stability and lipophilicity, while the bromine moiety facilitates further derivatization via metal-catalyzed reactions such as Suzuki or Ullmann couplings. This compound is particularly useful in the development of bioactive compounds, offering precise control over molecular design. High purity and consistent quality ensure reliable performance in research and industrial processes.
1-(6-Bromo-2,3-difluorophenyl)ethanol structure
1232407-69-0 structure
Product Name:1-(6-Bromo-2,3-difluorophenyl)ethanol
CAS No:1232407-69-0
MF:C8H7BrF2O
MW:237.041388750076
CID:5301705
PubChem ID:58572667
Update Time:2026-03-10

1-(6-Bromo-2,3-difluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2,3-difluoro-alpha-methylbenzenemethanol
    • 1-(6-Bromo-2,3-difluorophenyl)ethanol
    • Inchi: 1S/C8H7BrF2O/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-4,12H,1H3
    • InChI Key: BPGWNXPISPXEJE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1C(C)O)F)F

Computed Properties

  • Exact Mass: 235.96483g/mol
  • Monoisotopic Mass: 235.96483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2

1-(6-Bromo-2,3-difluorophenyl)ethanol Pricemore >>

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